3-Amino-5-chloro-2,6-difluorobenzoic acid
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Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “3-Amino-5-chloro-2,6-difluorobenzoic acid”, there are related compounds that have been synthesized. For instance, “2,4-Dichloro-3,5-difluorobenzoic acid” was synthesized from the commercially available “4-chloro-3,5-difluorobenzonitrile” in good yield by a reaction sequence involving nitration, selective reduction, diazotisation, and chlorination .Scientific Research Applications
1. Crystallography and Molecular Structure
- The structural study of chlorinated benzoic acids, closely related to 3-Amino-5-chloro-2,6-difluorobenzoic acid, reveals insights into their molecular arrangements and hydrogen bonding. For example, 3-Chloro-2,4,5-trifluorobenzoic acid shows a twisted carboxyl group relative to the benzene ring, and in the crystal form, it links molecules into dimers and sheets, contributing to the understanding of molecular interactions in similar compounds (Quan & Sun, 2012).
2. Synthesis of Antibiotic Precursors
- Research on analogues of amino benzoic acids, like 3-Amino-5-hydroxybenzoic acid, contributes to the synthesis of chlorinated compounds used in studying the biosynthesis of important classes of antibiotics. This highlights the potential of 3-Amino-5-chloro-2,6-difluorobenzoic acid in antibiotic research and development (Becker, 1984).
3. Spectroscopy and Computational Studies
- Spectroscopic and computational studies of similar compounds, like 2-amino-4,5-difluorobenzoic acid, provide valuable information on their vibrational frequencies, infrared intensities, and thermodynamic functions. Such studies can be applied to 3-Amino-5-chloro-2,6-difluorobenzoic acid for detailed molecular characterization (Sundaraganesan, Ilakiamani, & Dominic Joshua, 2007).
4. Pharmaceutical Intermediate Synthesis
- Derivatives of chlorinated benzoic acids, like 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, are key intermediates in synthesizing antimicrobial drugs. The study of such compounds provides a foundation for using 3-Amino-5-chloro-2,6-difluorobenzoic acid as an intermediate in pharmaceutical synthesis (Zhang et al., 2020).
properties
IUPAC Name |
3-amino-5-chloro-2,6-difluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF2NO2/c8-2-1-3(11)6(10)4(5(2)9)7(12)13/h1H,11H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFWFIGGKDRPCHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)F)C(=O)O)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-chloro-2,6-difluorobenzoic acid |
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